Ethyl 4-[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]-1-piperazinecarboxylate

• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol
• IUPAC Name: ethyl 4-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H19N3O5S/c1-2-26-18(23)20-8-10-21(11-9-20)27(24,25)15-7-6-14-16-12(15)4-3-5-13(16)17(22)19-14/h3-7H,2,8-11H2,1H3,(H,19,22)
• InChI Key: IOBWKHFRECTYSE-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=C3C=CC=C4C3=C(C=C2)NC4=O
• solubility: 3.6 [ug/mL]

Description

Ethyl 4-[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]-1-piperazinecarboxylate, also known as EDBI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of Ethyl 4-[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]-1-piperazinecarboxylate involves the inhibition of various cellular pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells by upregulating the expression of pro-apoptotic proteins and downregulating the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 4-[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]-1-piperazinecarboxylate in lab experiments is its ability to selectively target cancer cells while sparing normal cells. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of Ethyl 4-[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]-1-piperazinecarboxylate. One area of research is the development of this compound derivatives with improved solubility and pharmacokinetic properties. Another area of research is the identification of the molecular targets of this compound and the elucidation of its mechanism of action. Additionally, this compound could be studied for its potential as a therapeutic agent for other diseases, such as viral infections and autoimmune diseases.

Synthesis Methods

Ethyl 4-[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]-1-piperazinecarboxylate can be synthesized using various methods, including the condensation of 1,2-dihydro-6-nitro-2-oxo-3-quinolinecarboxylic acid with piperazine and subsequent reduction of the nitro group. Another method involves the reaction of 2-oxo-1,2-dihydrobenzo[cd]indole with sulfonyl chloride followed by the condensation with piperazine and esterification with ethyl alcohol.

Scientific Research Applications

Ethyl 4-[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]-1-piperazinecarboxylate has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. This compound has also been studied for its antiviral activity against hepatitis C virus and dengue virus. Additionally, this compound has been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.